Cas no 2223030-58-6 (5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester)

• Product Name: 5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester
• CAS No: 2223030-58-6
• MF: C₁₆H₂₀BNO₃S
• MW: 317.210903167725
• CID: 5143823
• Update Time: 2025-06-11

5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester
• Thiazole, 5-(2-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C16H20BNO3S/c1-15(2)16(3,4)21-17(20-15)14-13(22-10-18-14)11-8-6-7-9-12(11)19-5/h6-10H,1-5H3
• InChI Key： GJXOIMRYOIHVGS-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2OC)=C(B2OC(C)(C)C(C)(C)O2)N=C1

Additional information on 5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester

5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester: A Comprehensive Overview

The compound 5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester (CAS No. 2223030-58-6) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound belongs to the class of boronic acids, which are widely used as key intermediates in the synthesis of various bioactive molecules. The structure of this compound is characterized by a thiazole ring, a heterocyclic aromatic system, substituted with a methoxyphenyl group at the 5-position and a boronic acid pinacol ester group at the 4-position.

The thiazole ring is a five-membered heterocycle containing one sulfur and one nitrogen atom. This structure is known for its stability and versatility, making it a popular choice in drug design. The substitution pattern of this compound plays a crucial role in its reactivity and biological activity. The methoxyphenyl group at the 5-position introduces electron-donating properties, which can influence the electronic environment of the thiazole ring and enhance its interaction with biological targets. On the other hand, the boronic acid pinacol ester group at the 4-position serves as a reactive moiety, enabling cross-coupling reactions such as Suzuki-Miyaura coupling, which are essential in modern organic synthesis.

Recent advancements in synthetic methodologies have significantly improved the accessibility and efficiency of synthesizing 5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester. Researchers have explored various strategies to optimize the synthesis process, including microwave-assisted synthesis and catalytic methods. These innovations have not only enhanced the yield but also reduced the reaction time, making this compound more viable for large-scale production.

In terms of applications, this compound has garnered considerable attention in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. The thiazole core has been implicated in modulating key cellular pathways, such as NF-κB and MAPK signaling, which are often dysregulated in inflammatory diseases and cancers.

Moreover, 5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester has found applications in materials science, particularly in the development of advanced materials for optoelectronic devices. The unique electronic properties of the thiazole ring make it an ideal candidate for designing semiconducting polymers and organic light-emitting diodes (OLEDs). Recent research has focused on incorporating this compound into conjugated polymer systems to enhance their charge transport properties and improve device performance.

From an environmental standpoint, there is growing interest in understanding the eco-friendly synthesis and disposal of this compound. Green chemistry principles are being increasingly integrated into its production processes to minimize waste generation and reduce energy consumption. For example, solvent-free reactions and biodegradable catalysts are being explored to make the synthesis more sustainable.

In conclusion, 5-(2-Methoxyphenyl)thiazole-4-boronic acid pinacol ester (CAS No. 2223030-58-6) stands out as a versatile building block with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application-oriented research, positions it as a key player in both academic and industrial settings. As research continues to uncover new avenues for its utilization, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.